H-D-TRP-D-MET-P-CHLORO-D-PHE-GLA-NH2
H-D-TRP-D-MET-P-CHLORO-D-PHE-GLA-NH2
Brand Name:
Vulcanchem
CAS No.:
178396-45-7
VCID:
VC0065999
InChI:
InChI=1S/C31H37ClN6O8S/c1-47-11-10-23(36-27(40)21(33)13-17-15-35-22-5-3-2-4-19(17)22)28(41)38-25(12-16-6-8-18(32)9-7-16)29(42)37-24(26(34)39)14-20(30(43)44)31(45)46/h2-9,15,20-21,23-25,35H,10-14,33H2,1H3,(H2,34,39)(H,36,40)(H,37,42)(H,38,41)(H,43,44)(H,45,46)/t21-,23-,24+,25-/m1/s1
SMILES:
CSCCC(C(=O)NC(CC1=CC=C(C=C1)Cl)C(=O)NC(CC(C(=O)O)C(=O)O)C(=O)N)NC(=O)C(CC2=CNC3=CC=CC=C32)N
Molecular Formula:
C31H37ClN6O8S
Molecular Weight:
689.181
H-D-TRP-D-MET-P-CHLORO-D-PHE-GLA-NH2
CAS No.: 178396-45-7
Main Products
VCID: VC0065999
Molecular Formula: C31H37ClN6O8S
Molecular Weight: 689.181
CAS No. | 178396-45-7 |
---|---|
Product Name | H-D-TRP-D-MET-P-CHLORO-D-PHE-GLA-NH2 |
Molecular Formula | C31H37ClN6O8S |
Molecular Weight | 689.181 |
IUPAC Name | 2-[(2S)-3-amino-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-amino-3-(1H-indol-3-yl)propanoyl]amino]-4-methylsulfanylbutanoyl]amino]-3-(4-chlorophenyl)propanoyl]amino]-3-oxopropyl]propanedioic acid |
Standard InChI | InChI=1S/C31H37ClN6O8S/c1-47-11-10-23(36-27(40)21(33)13-17-15-35-22-5-3-2-4-19(17)22)28(41)38-25(12-16-6-8-18(32)9-7-16)29(42)37-24(26(34)39)14-20(30(43)44)31(45)46/h2-9,15,20-21,23-25,35H,10-14,33H2,1H3,(H2,34,39)(H,36,40)(H,37,42)(H,38,41)(H,43,44)(H,45,46)/t21-,23-,24+,25-/m1/s1 |
Standard InChIKey | LGMMDAPIRCSNCB-MJTJJFPGSA-N |
SMILES | CSCCC(C(=O)NC(CC1=CC=C(C=C1)Cl)C(=O)NC(CC(C(=O)O)C(=O)O)C(=O)N)NC(=O)C(CC2=CNC3=CC=CC=C32)N |
PubChem Compound | 102602278 |
Last Modified | Nov 11 2021 |
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